Cas no 64382-93-0 (1,2-Dibromo-4-(bromomethyl)benzene)

• Product Name: 1,2-Dibromo-4-(bromomethyl)benzene
• CAS No: 64382-93-0
• MF: C₇H₅Br₃
• MW: 328.826599836349
• MDL: MFCD08059133
• CID: 389803
• PubChem ID: 12389938
• Update Time: 2025-04-19

1,2-Dibromo-4-(bromomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-4-(bromomethyl)benzene
• Benzene, 1,2-dibromo-4-(bromomethyl)-
• AK150724
• 3,4-dibromobenzyl bromide
• 1,2-dibromo-4-bromomethyl-benzene
• FCH1386223
• AX8287739
• J3.638.940K
• DTXSID50495967
• MFCD08059133
• DS-9281
• C76015
• AKOS022190065
• SCHEMBL3357562
• 64382-93-0
• A867887
• DTXCID50446777
• DS-016077

• MDL： MFCD08059133
• Inchi： 1S/C7H5Br3/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4H2
• InChI Key： CSQATZGGKHAYKW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)Br)Br

Computed Properties

• Exact Mass: 327.79209g/mol
• Monoisotopic Mass: 325.79414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.9